![molecular formula C16H13N3O3S B2964876 4-{[(1H-benzimidazol-2-ylsulfanyl)acetyl]amino}benzoic acid CAS No. 86109-64-0](/img/structure/B2964876.png)
4-{[(1H-benzimidazol-2-ylsulfanyl)acetyl]amino}benzoic acid
Overview
Description
This compound, also known as 4-[(1H-BENZIMIDAZOL-2-YLSULFANYL)METHYL]BENZOIC ACID, has the linear formula C15H12N2O2S . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular weight of this compound is 284.339 . The structure of the synthesized compounds was established by NMR spectroscopy (1H, 13C), mass spectrometry, and infrared spectroscopy .Scientific Research Applications
Organic Ligands
Benzimidazoles are known to serve as organic ligands due to their ability to coordinate with metals. This property can be utilized in catalysis and materials science for creating complex structures with specific properties .
Fluorescent Whitening Agents
Some benzimidazole derivatives are used as fluorescent whitening agents. They absorb ultraviolet light and re-emit it as visible blue light, which can be applied in textile manufacturing to enhance the brightness of fabrics .
Functional Materials
Due to their photophysical properties, benzimidazoles can be incorporated into functional materials for electronic devices, such as organic light-emitting diodes (OLEDs) and other photoelectric applications .
Antiproliferative Agents
Compounds with benzimidazole moieties have been evaluated for their antiproliferative capacities against various cancer cell lines, suggesting potential use in cancer research and therapy .
HSP90 Inhibitors
Benzamide derivatives, which share a structural similarity with benzimidazoles, have been designed as inhibitors of HSP90, a protein involved in cancer cell growth. This indicates possible applications in drug design and development .
Selective Anticancer Agents
Some benzimidazole derivatives have shown selectivity against cancer cell lines, which could lead to the development of targeted anticancer therapies .
Antioxidant Activity
Imidazole-containing compounds have been synthesized and evaluated for antioxidant activity using various assays. This suggests potential applications in oxidative stress-related diseases and conditions .
Safety and Hazards
properties
IUPAC Name |
4-[[2-(1H-benzimidazol-2-ylsulfanyl)acetyl]amino]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O3S/c20-14(17-11-7-5-10(6-8-11)15(21)22)9-23-16-18-12-3-1-2-4-13(12)19-16/h1-8H,9H2,(H,17,20)(H,18,19)(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YEIYHUXGPBAPFP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=N2)SCC(=O)NC3=CC=C(C=C3)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(NE)-N-[amino-(4-nitrophenyl)-lambda4-sulfanylidene]benzenesulfonamide](/img/structure/B2964793.png)
![4-Bromo-2-({[3-(trifluoromethyl)phenyl]amino}methyl)phenol](/img/structure/B2964794.png)
![3-benzyl-8-(2,4-dimethoxyphenyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione](/img/structure/B2964798.png)
![(3E)-3-{[(3,4-dimethoxyphenyl)amino]methylene}-1-(3-methylbenzyl)-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide](/img/structure/B2964799.png)
![Methyl 3-(1-((4-fluorophenyl)sulfonyl)piperidine-4-carboxamido)benzo[b]thiophene-2-carboxylate](/img/structure/B2964801.png)
![N-(4-chloro-2-methylphenyl)-2-[2-chloro(methylsulfonyl)-5-(trifluoromethyl)anilino]acetamide](/img/structure/B2964806.png)
![4-(benzenesulfonyl)-4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-[3-chloro-4-[5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]butanamide](/img/structure/B2964810.png)
